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Compound of Interest

Compound Name: Pigment Red 21

Cat. No.: B1360073

Technical Support Center: Pigment Red 21
Powder

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and storing Pigment Red 21 powder. The

following troubleshooting guides and FAQs address specific issues that may be encountered
during experiments.

Chemical and Physical Properties

A clear understanding of the properties of Pigment Red 21 is essential for its safe handling
and effective use.
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Property Value Reference
C.I. Number Pigment Red 21 [1]

CAS Number 6410-26-0 [1][2]
Molecular Formula C23H16CIN302 [11[3114]
Molecular Weight 401.84 g/mol [1][5]
Appearance Red powder [6]

Shade Yellowish Red [11[3]

pH Value 6.0-8.0 [1][6]
Density 1.32-1.5g/cm3 [1][6]

Oil Absorption

35-45 ml/100g

[1](6]

Heat Resistance

120°C - 160°C

[1](6]

Light Fastness 5-7 [516]
Water Resistance 4 [1][5]
Oil Resistance 3-4 [11[5]
Acid Resistance 4-5 [1][6]
Alkali Resistance 4-5 [1][6]

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with Pigment Red 21 powder?

Al: While Pigment Red 21 is not classified as a hazardous substance, it is crucial to handle it
with care.[7] The main risks are associated with the inhalation of dust and contact with skin and
eyes.[7] In case of fire, hazardous vapors and gases like carbon and nitrogen oxides may be
released.[8][9] There is also a risk of dust explosion, as with many fine organic powders.[8][10]

Q2: What personal protective equipment (PPE) should be worn when handling Pigment Red
21 powder?
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A2: To ensure safety, the following PPE is recommended:

Respiratory Protection: A NIOSH-approved respirator should be used if ventilation is
inadequate or if exposure limits are exceeded, to avoid inhaling the powder.[7][11]

o Eye Protection: Tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or
NIOSH (US) standards are necessary to protect against dust particles.[7]

» Hand Protection: Chemical-impermeable gloves (e.qg., nitrile rubber) that comply with EU
Directive 89/686/EEC and the EN 374 standard should be worn.[7][8]

o Body Protection: Wear suitable protective clothing, such as a lab coat or overalls, to prevent
skin contact.[7][8]

Q3: What are the ideal storage conditions for Pigment Red 21 powder?

A3: Proper storage is critical to maintain the quality and stability of the pigment. Store the
powder in a tightly closed, original container in a cool, dry, and well-ventilated area.[7][12][13]
The storage location should be away from heat, ignition sources, direct sunlight, and
incompatible materials such as strong oxidizing agents, acids, and bases.[8][9][14] It is also
advisable to store pigment powders in a separate room from other chemicals to prevent cross-
contamination.[11][12]

Q4: How should I handle a spill of Pigment Red 21 powder?

A4: In the event of a spill, it is important to avoid generating dust.[7] Isolate the spill area and
ensure adequate ventilation.[7] Use spark-proof tools and explosion-proof equipment for
cleanup.[7] The spilled material should be collected mechanically (e.g., by sweeping with a dust
binding material or using a vacuum with a HEPA filter) and placed into a suitable, labeled
container for disposal.[7][10] Do not let the powder enter drains or waterways.[7]

Troubleshooting Guide

Issue: The pigment powder has formed clumps or is
caked.

This issue is often caused by exposure to moisture.
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Caption: Workflow for troubleshooting caked Pigment Red 21 powder.

Issue: The color of the pigment appears to have
changed or faded.

Color change can be indicative of degradation due to improper storage or contamination.

Caption: Decision-making process for addressing color changes in Pigment Red 21.

Experimental Protocols

While detailed experimental protocols are highly specific to the research being conducted, the

following general procedures for handling and preparation should be followed.

Protocol for Safe Handling and Weighing of Pigment
Red 21 Powder

Preparation: Before handling the powder, ensure you are in a well-ventilated area, preferably
within a chemical fume hood.[7] Put on all required personal protective equipment (PPE),
including a respirator, safety goggles, gloves, and a lab coat.

Container Handling: Retrieve the Pigment Red 21 container from its designated storage
area. Before opening, gently tap the container to settle the contents.

Dispensing: Open the container slowly to avoid creating airborne dust. Use a clean,
dedicated spatula for transferring the powder.

Weighing: Weigh the desired amount of powder on a calibrated analytical balance. It is
recommended to perform this task within a fume hood or a ventilated balance enclosure to
minimize dust exposure.

Cleanup: After weighing, securely close the pigment container and return it to storage. Clean
any residual powder from the balance and surrounding surfaces using a damp cloth or a
vacuum with a HEPA filter.

Disposal: Dispose of any contaminated materials (e.g., weighing paper, gloves) in
accordance with local, state, and federal regulations.[7]
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Protocol for Responding to Accidental Exposure

 Inhalation: If the powder is inhaled, move the individual to fresh air.[7] If breathing is difficult,
provide oxygen. Seek immediate medical attention.[7]

o Skin Contact: In case of skin contact, immediately remove contaminated clothing and wash
the affected area thoroughly with soap and plenty of water.[7] Consult a doctor if irritation
persists.[7]

o Eye Contact: If the powder enters the eyes, rinse cautiously with clean water for at least 15
minutes, holding the eyelids open.[7] Remove contact lenses if present and easy to do.
Continue rinsing and seek immediate medical attention.[7]

¢ Ingestion: If ingested, rinse the mouth with water. Do not induce vomiting.[7] Never give
anything by mouth to an unconscious person. Call a doctor or Poison Control Center
immediately.[7]
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Accidental Exposure Response

Accidental Exposure Occurs

Type of Exposure?

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. Remove contaminated clothing. Rinse with water for 15 mins. Rinse mouth with water.
Provide oxygen if breathing is difficult. Wash with soap and water. Remove contact lenses. Do NOT induce vomiting.

f irritation persists

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure to Pigment Red 21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

